Cas no 1806990-01-1 (Ethyl 5-(difluoromethyl)-3-methoxy-2-methylpyridine-4-carboxylate)

• Product Name: Ethyl 5-(difluoromethyl)-3-methoxy-2-methylpyridine-4-carboxylate
• CAS No: 1806990-01-1
• MF: C₁₁H₁₃F₂NO₃
• MW: 245.222630262375
• CID: 4895638
• Update Time: 2025-06-30

Ethyl 5-(difluoromethyl)-3-methoxy-2-methylpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(difluoromethyl)-3-methoxy-2-methylpyridine-4-carboxylate

• Inchi： 1S/C11H13F2NO3/c1-4-17-11(15)8-7(10(12)13)5-14-6(2)9(8)16-3/h5,10H,4H2,1-3H3
• InChI Key： HOIAXWWFIGCEJT-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C)C(=C1C(=O)OCC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 263
• XLogP3: 2.1
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 5-(difluoromethyl)-3-methoxy-2-methylpyridine-4-carboxylate

Ethyl 5-(difluoromethyl)-3-methoxy-2-methylpyridine-4-carboxylate: A Comprehensive Overview

Ethyl 5-(difluoromethyl)-3-methoxy-2-methylpyridine-4-carboxylate, identified by the CAS number 1806990-01-1, is a chemically synthesized compound with significant applications in various industries, particularly in the field of organic chemistry and material science. This compound has garnered attention due to its unique structural properties and potential uses in drug development, agrochemicals, and advanced materials.

The molecular structure of Ethyl 5-(difluoromethyl)-3-methoxy-2-methylpyridine-4-carboxylate is characterized by a pyridine ring system with substituents that include a difluoromethyl group, a methoxy group, a methyl group, and an ethoxycarbonyl group. These functional groups contribute to its chemical reactivity and stability, making it a versatile building block in organic synthesis.

Recent studies have highlighted the importance of fluorinated compounds like Ethyl 5-(difluoromethyl)-3-methoxy-2-methylpyridine-4-carboxylate in drug discovery due to their ability to enhance pharmacokinetic properties such as bioavailability and metabolic stability. Researchers have explored the use of this compound as a precursor for developing novel pharmaceutical agents targeting various therapeutic areas.

In the agricultural sector, this compound has shown promise as an active ingredient in pesticides and herbicides. Its ability to selectively inhibit key enzymes in pests while maintaining low toxicity to non-target organisms makes it an attractive candidate for sustainable agricultural practices.

The synthesis of Ethyl 5-(difluoromethyl)-3-methoxy-2-methylpyridine-4-carboxylate involves multi-step organic reactions, including nucleophilic substitutions, eliminations, and coupling reactions. Recent advancements in catalytic methods have improved the efficiency and scalability of its production process, reducing costs and environmental impact.

From an environmental standpoint, understanding the degradation pathways of Ethyl 5-(difluoromethyl)-3-methoxy-2-methylpyridine-4-carboxylate is crucial for assessing its long-term impact on ecosystems. Studies have shown that under specific conditions, this compound undergoes hydrolysis or microbial degradation, minimizing its persistence in the environment.

In conclusion, Ethyl 5-(difluoromethyl)-3-methoxy-2-methylpyridine-4-carboxylate, with its CAS number 1806990-01-1, represents a valuable compound with diverse applications across multiple industries. Ongoing research continues to uncover new potentials for this compound, solidifying its role as an essential component in modern chemical innovation.